Cas no 100853-84-7 (1-(2-chloroethyl)-3-[(2-methylpyrimidin-5-yl)methyl]-1-nitrosourea)

• Product Name: 1-(2-chloroethyl)-3-[(2-methylpyrimidin-5-yl)methyl]-1-nitrosourea
• CAS No: 100853-84-7
• MF: C₉H₁₂ClN₅O₂
• MW: 257.676879882813
• CID: 1127298
• PubChem ID: 149093
• Update Time: 2025-04-20

1-(2-chloroethyl)-3-[(2-methylpyrimidin-5-yl)methyl]-1-nitrosourea Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloroethyl)-3-[(2-methylpyrimidin-5-yl)methyl]-1-nitrosourea
• 100853-84-7
• N-(2-Chloroethyl)-N'-((2-methyl-5-pyrimidinyl)methyl)-N-nitrosourea
• Urea, N-(2-chloroethyl)-N'-((2-methyl-5-pyrimidinyl)methyl)-N-nitroso-
• DTXSID40143546

• Inchi： 1S/C9H12ClN5O2/c1-7-11-4-8(5-12-7)6-13-9(16)15(14-17)3-2-10/h4-5H,2-3,6H2,1H3,(H,13,16)
• InChI Key： DYLYSMLVNLEGMG-UHFFFAOYSA-N
• SMILES： ClCCN(C(NCC1=CN=C(C)N=C1)=O)N=O

Computed Properties

• Exact Mass: 257.06816
• Monoisotopic Mass: 257.0679523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 87.6Ų

Experimental Properties

• PSA: 87.55